Cas no 2172247-00-4 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid
• CAS No: 2172247-00-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5804240
• PubChem ID: 165582903
• Update Time: 2025-10-28

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid
• 2172247-00-4
• EN300-1527594
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,15-14-25(31)30-16-8-7-9-19(30)17-26(32)33)29-27(34)35-18-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,19,24H,7-9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： SRGPEBGXIRQOKT-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid

Comprehensive Analysis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2172247-00-4)

In the realm of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2172247-00-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a piperidine ring and Fmoc-protecting group, makes it a versatile building block for designing bioactive molecules.

The Fmoc group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during chain elongation. Researchers and pharmaceutical companies are increasingly exploring CAS No. 2172247-00-4 for its compatibility with automated synthesizers and its role in producing high-purity peptides. With the growing demand for peptide-based therapeutics, such as GLP-1 analogs and antimicrobial peptides, this compound has become a focal point in modern drug discovery.

One of the most searched questions in the field is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound's ability to provide temporary protection to the amino group, preventing unwanted side reactions. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group can be selectively removed under mild basic conditions, making it ideal for synthesizing complex peptides with multiple functional groups. This feature aligns with the current trend toward greener chemistry, as it reduces the need for harsh deprotection reagents.

Another hot topic in the scientific community is the application of piperidine-based compounds in targeting neurological disorders. The piperidin-2-yl acetic acid moiety in CAS No. 2172247-00-4 has shown promise in modulating neurotransmitter systems, sparking interest in its potential use for neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are also investigating its role in improving blood-brain barrier permeability, a key challenge in central nervous system (CNS) drug delivery.

From an industrial perspective, the scalability of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-yl}acetic acid synthesis is a frequently discussed subject. Optimizing reaction conditions to achieve high yields and minimal byproducts is crucial for cost-effective production. Recent advancements in flow chemistry and continuous manufacturing have further elevated its relevance, addressing the pharmaceutical industry's need for efficient and sustainable processes.

In summary, CAS No. 2172247-00-4 represents a cornerstone in peptide chemistry and drug development. Its multifaceted applications, from Fmoc-protected intermediates to CNS-targeting scaffolds, underscore its importance in both academic and industrial settings. As the demand for precision medicine and customized therapeutics grows, this compound is poised to play an even more pivotal role in shaping the future of biomedical research.